2,5-dibromobenzaldehyde (4-amino-5-ethyl-4H-1,2,4-triazol-3-yl)hydrazone

• IUPAC Name: 3-N-[(E)-(2,5-dibromophenyl)methylideneamino]-5-ethyl-1,2,4-triazole-3,4-diamine
• InChI: InChI=1S/C11H12Br2N6/c1-2-10-16-18-11(19(10)14)17-15-6-7-5-8(12)3-4-9(7)13/h3-6H,2,14H2,1H3,(H,17,18)/b15-6+
• InChI Key: IGPYQTGBBPOKFF-GIDUJCDVSA-N
• Canonical SMILES: CCC1=NN=C(N1N)NN=CC2=C(C=CC(=C2)Br)Br
• Isomeric SMILES: CCC1=NN=C(N1N)N/N=C/C2=C(C=CC(=C2)Br)Br
• Molecular Formula: C11H12Br2N6
• Molecular Weight: 388.06 g/mol

Description

2,5-dibromobenzaldehyde (4-amino-5-ethyl-4H-1,2,4-triazol-3-yl)hydrazone is a chemical compound with potential applications in scientific research. This compound is a hydrazone derivative of 2,5-dibromobenzaldehyde and 4-amino-5-ethyl-4H-1,2,4-triazole.

Mechanism of Action

The mechanism of action of 2,5-dibromobenzaldehyde (4-amino-5-ethyl-4H-1,2,4-triazol-3-yl)hydrazone is not fully understood. However, it has been proposed that this compound induces apoptosis in cancer cells by activating caspase-3 and caspase-9. It has also been reported to inhibit the growth of bacteria by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects
2,5-dibromobenzaldehyde (4-amino-5-ethyl-4H-1,2,4-triazol-3-yl)hydrazone has been reported to exhibit biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of acetylcholinesterase, an enzyme that plays a role in the transmission of nerve impulses. It has also been reported to inhibit the activity of tyrosinase, an enzyme that is involved in the production of melanin.

Advantages and Limitations for Lab Experiments

2,5-dibromobenzaldehyde (4-amino-5-ethyl-4H-1,2,4-triazol-3-yl)hydrazone has several advantages for lab experiments. This compound is relatively easy to synthesize and has been reported to exhibit activity against various cancer cell lines and bacterial strains. However, it is important to note that this compound has not been extensively studied in vivo and its toxicity profile is not well understood.

Future Directions

There are several future directions for the study of 2,5-dibromobenzaldehyde (4-amino-5-ethyl-4H-1,2,4-triazol-3-yl)hydrazone. One potential direction is to investigate the mechanism of action of this compound in more detail, particularly in vivo. Another direction is to explore the potential applications of this compound in other areas, such as agriculture and environmental science. Finally, it may be worthwhile to investigate the toxicity profile of this compound in more detail to determine its safety for use in humans.

Synthesis Methods

The synthesis of 2,5-dibromobenzaldehyde (4-amino-5-ethyl-4H-1,2,4-triazol-3-yl)hydrazone involves the reaction between 2,5-dibromobenzaldehyde and 4-amino-5-ethyl-4H-1,2,4-triazole in the presence of hydrazine hydrate. The reaction is carried out in ethanol under reflux conditions. The product is obtained as a yellow solid with a melting point of 244-246°C.

Scientific Research Applications

2,5-dibromobenzaldehyde (4-amino-5-ethyl-4H-1,2,4-triazol-3-yl)hydrazone has potential applications in scientific research. This compound has been reported to exhibit antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. It has also been reported to exhibit antimicrobial activity against various bacterial strains, including E. coli and S. aureus.